1-(4-Chlorophenyl)-2-oxo-2-phenylethyl 2-pyrazinecarboxylate
1-(4-Chlorophenyl)-2-oxo-2-phenylethyl 2-pyrazinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
667439-27-2
VCID:
VC0437020
InChI:
InChI=1S/C19H13ClN2O3/c20-15-8-6-14(7-9-15)18(17(23)13-4-2-1-3-5-13)25-19(24)16-12-21-10-11-22-16/h1-12,18H
SMILES:
C1=CC=C(C=C1)C(=O)C(C2=CC=C(C=C2)Cl)OC(=O)C3=NC=CN=C3
Molecular Formula:
C19H13ClN2O3
Molecular Weight:
352.8g/mol
1-(4-Chlorophenyl)-2-oxo-2-phenylethyl 2-pyrazinecarboxylate
CAS No.: 667439-27-2
Main Products
VCID: VC0437020
Molecular Formula: C19H13ClN2O3
Molecular Weight: 352.8g/mol
CAS No. | 667439-27-2 |
---|---|
Product Name | 1-(4-Chlorophenyl)-2-oxo-2-phenylethyl 2-pyrazinecarboxylate |
Molecular Formula | C19H13ClN2O3 |
Molecular Weight | 352.8g/mol |
IUPAC Name | [1-(4-chlorophenyl)-2-oxo-2-phenylethyl] pyrazine-2-carboxylate |
Standard InChI | InChI=1S/C19H13ClN2O3/c20-15-8-6-14(7-9-15)18(17(23)13-4-2-1-3-5-13)25-19(24)16-12-21-10-11-22-16/h1-12,18H |
Standard InChIKey | IORGMAFCZNUOLI-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(=O)C(C2=CC=C(C=C2)Cl)OC(=O)C3=NC=CN=C3 |
Canonical SMILES | C1=CC=C(C=C1)C(=O)C(C2=CC=C(C=C2)Cl)OC(=O)C3=NC=CN=C3 |
PubChem Compound | 3704380 |
Last Modified | Nov 11 2021 |
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